Cas no 1261860-44-9 (2-Bromo-5-iodomandelic acid)

• Product Name: 2-Bromo-5-iodomandelic acid
• CAS No: 1261860-44-9
• MF: C₈H₆BrIO₃
• MW: 356.939914226532
• CID: 4965573
• Update Time: 2025-10-13

2-Bromo-5-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-iodomandelic acid

• Inchi： 1S/C8H6BrIO3/c9-6-2-1-4(10)3-5(6)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： ZQFMFUNGXVOKQZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(C(=O)O)O)Br

Computed Properties

• Exact Mass: 355.85450 g/mol
• Monoisotopic Mass: 355.85450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 356.94
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Additional information on 2-Bromo-5-iodomandelic acid

Introduction to 2-Bromo-5-iodomandelic Acid (CAS No: 1261860-44-9)

2-Bromo-5-iodomandelic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261860-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring both bromo and iodo substituents on a mandelic acid backbone, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of halogen atoms enhances its reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations essential for drug development.

The structural motif of 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) is derived from mandelic acid, a well-known precursor in the synthesis of α-hydroxy acids and related pharmacophores. The introduction of bromine at the 2-position and iodine at the 5-position introduces distinct electronic properties that influence its chemical behavior. This compound is particularly interesting due to its potential applications in the development of novel therapeutic agents, where precise structural modifications can lead to enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in halogenated aromatic compounds as key building blocks in medicinal chemistry. The combination of bromine and iodine in 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) allows for versatile synthetic strategies, including palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the design of novel compounds with tailored biological activities.

One of the most compelling aspects of 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the halogen atoms, researchers can efficiently modify existing kinase inhibitors or design new ones with improved binding affinities and selectivity. For instance, recent studies have demonstrated the use of this compound in generating novel inhibitors targeting specific kinases involved in tumor growth and progression.

Another area where 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) has shown promise is in the development of antiviral agents. The ability to introduce halogen atoms at specific positions on a molecular scaffold allows for fine-tuning of interactions with viral targets. This flexibility has been exploited in the design of inhibitors against viral proteases and polymerases, which are essential for viral replication. Preliminary studies indicate that derivatives of this compound exhibit inhibitory activity against certain RNA viruses, highlighting its potential as a lead compound for antiviral drug discovery.

The synthesis of 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine and iodine can be achieved through halogenation reactions, often employing reagents such as N-bromosuccinimide (NBS) for bromination and molecular iodine or iodinating agents like NIS for iodination. These reactions are typically conducted under controlled conditions to ensure high yield and selectivity.

In terms of applications beyond pharmaceuticals, 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) has found utility in materials science and agrochemical research. Its ability to participate in cross-coupling reactions makes it a valuable starting material for synthesizing conjugated polymers and organic semiconductors. These materials are used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, halogenated compounds like this one can serve as intermediates in the synthesis of agrochemicals, including herbicides and fungicides, contributing to crop protection strategies.

The growing interest in 2-Bromo-5-iodomandelic acid (CAS No 1261860-44-9) underscores its versatility and potential impact across multiple scientific disciplines. As research continues to uncover new synthetic methodologies and applications, this compound is expected to remain a cornerstone in both academic and industrial settings. Its role in advancing drug discovery, materials science, and agrochemical innovation highlights its significance as a chemical building block with far-reaching implications.